2-[(4-Fluorophenyl)methyl]-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C11H8FNO2S/c12-8-3-1-7(2-4-8)5-10-13-6-9(16-10)11(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key: CRJSAVSSWSJYLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NC=C(S2)C(=O)O)F
• Molecular Formula: C11H8FNO2S
• Molecular Weight: 237.25 g/mol
• CAS RN: 1094230-04-2

Description

“2-[(4-Fluorophenyl)methyl]-1,3-thiazole-5-carboxylic acid” is a chemical compound with the empirical formula C11H8FNO2S. It has a molecular weight of 237.25. Thiazoles, such as this compound, are important heterocyclics exhibiting a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of “this compound” includes a thiazole ring, which contains sulfur and nitrogen at position-1 and -3, respectively. The orientation of the thiazole ring towards the target site can be nitrogen orientation, sulfur orientation, or parallel orientation.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. Its InChI code is 1S/C11H8FNO2S/c1-6-9(11(14)15)16-10(13-6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15).

Scientific Research Applications

Application in Fluorescent Probes and Detection Methods

2-[(4-Fluorophenyl)methyl]-1,3-thiazole-5-carboxylic acid and related compounds have been explored for their use in fluorescent probes, particularly for the detection of metal ions. Lambert et al. (2000) investigated phenyl-2-thiazoline fluorophores, which are structurally related to this compound, for their potential use in selectively detecting Al3+ ions. These compounds exhibited substantial UV-visible absorbance changes upon coordination with Al3+, making them promising candidates for fluorophores in biological applications (Lambert et al., 2000).

Antimicrobial and Antifungal Activity

Compounds related to this compound have been synthesized and evaluated for their antimicrobial and antifungal properties. For instance, Uwabagira et al. (2018) synthesized N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, demonstrating in vitro antibacterial activity against Staphylococcus aureus and Chromobacterium violaceum (Uwabagira et al., 2018). Similarly, Dengale et al. (2019) reported the synthesis of novel 1,3,4-thiadiazoles and 1,2,4-triazoles derived from 2-(3-fluorophenyl)-4-methylthiazole-5-carbohydrazide, showing promising in vitro antibacterial and antifungal activity (Dengale et al., 2019).

Applications in Cancer Research

Compounds structurally similar to this compound have been investigated for their potential in cancer treatment. Karthikeyan et al. (2017) synthesized a series of compounds, including those with 5-fluoro-2-hydroxyphenyl substituents, and evaluated their antiproliferative effects against breast cancer cell lines, demonstrating significant activity (Karthikeyan et al., 2017). Additionally, Deady et al. (2005) explored the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, where the 2-(4-fluorophenyl) derivative showed potent cytotoxicity against murine leukemia and lung carcinoma (Deady et al., 2005).

Safety and Hazards

This compound is classified as a combustible solid. It’s recommended to wear personal protective equipment/face protection when handling it. It should be stored in a safe place and avoid ingestion and inhalation.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Thiazoles, another structural component of the compound, are also found in many potent biologically active compounds .

Mode of Action

For instance, indole derivatives have been shown to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Biochemical Pathways

Related compounds such as indole derivatives have been shown to affect a variety of biochemical pathways, leading to diverse biological activities .

Result of Action

Related compounds such as indole derivatives have been shown to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities .